Cas no 134162-37-1 (3-Pyridineheptanoicacid, z-[[(phenylsulfonyl)amino]methyl]-)

• Product Name: 3-Pyridineheptanoicacid, z-[[(phenylsulfonyl)amino]methyl]-
• CAS No: 134162-37-1
• MF: C₁₉H₂₄N₂O₄S
• MW: 376.469863891602
• CID: 159332
• PubChem ID: 131713
• Update Time: 2025-04-19

3-Pyridineheptanoicacid, z-[[(phenylsulfonyl)amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridineheptanoicacid, z-[[(phenylsulfonyl)amino]methyl]-
• 8-(benzenesulfonamido)-7-(3-pyridinyl)octanoic acid
• 8-(benzenesulfonamido)-7-pyridin-3-yloctanoic acid
• 3-Pyridineheptanoic acid, zeta-(((phenylsulfonyl)amino)methyl)-
• 8-[(phenylsulfonyl)amino]-7-(pyridin-3-yl)octanoic acid
• 8-Bspoa
• SCHEMBL9732595
• CHEMBL1196572
• 134162-37-1
• DTXSID50928482
• 8-[(Benzenesulfonyl)amino]-7-(pyridin-3-yl)octanoic acid
• CHEMBL557427
• 8-Benzenesulfonylamino-7-pyridin-3-yl-octanoic acid; hydrochloride
• BDBM50003758

• Inchi： 1S/C19H24N2O4S/c22-19(23)12-6-1-3-8-17(16-9-7-13-20-14-16)15-21-26(24,25)18-10-4-2-5-11-18/h2,4-5,7,9-11,13-14,17,21H,1,3,6,8,12,15H2,(H,22,23)
• InChI Key： IHYHXWDRZIXCRQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NCC(C1C=NC=CC=1)CCCCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 376.14567842g/mol
• Monoisotopic Mass: 376.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų